Cas no 1443312-64-8 (Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate)

Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate structure

1443312-64-8 structure

Product Name:Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate

CAS No:1443312-64-8

MF:C₁₀H₈ClFO₃S

MW:262.685124397278

CID:5038984

Update Time:2026-02-28

Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate
- Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate
- Inchi： 1S/C10H8ClFO3S/c1-2-15-9(13)10(14)16-6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
- InChI Key： KXGPLFOIDHPPKP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)SC(C(=O)OCC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 275
XLogP3: 3.6
Topological Polar Surface Area: 68.7

Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A670157-1g	Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate	1443312-64-8	97%	1g	$441.0	2025-02-26
abcr	AB434519-1g	Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate; .	1443312-64-8		1g	€1555.10	2025-04-21
Crysdot LLC	CD12142828-1g	Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate	1443312-64-8	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142828-5g	Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate	1443312-64-8	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142828-10g	Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate	1443312-64-8	97%	10g	$1965	2024-07-23
Crysdot LLC	CD12142828-25g	Ethyl 2-((4-chloro-3-fluorophenyl)thio)-2-oxoacetate	1443312-64-8	97%	25g	$3544	2024-07-23

Ethyl 2-(4-chloro-3-fluorophenyl)sulfanyl-2-oxo-acetate Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters

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